2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide
Description
2-(2-Chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide is a synthetic acetamide derivative characterized by a phenoxy core substituted with a chloro group at position 2 and a formyl group at position 4. The acetamide side chain is linked to a 2,4-dimethylphenyl group, contributing to its unique structural and electronic properties.
Crystallographic studies of related compounds, such as 2-chloro-N-(2,4-dimethylphenyl)acetamide, reveal that substituents on the phenyl ring and acetamide chain influence molecular geometry and intermolecular interactions (e.g., N–H⋯O hydrogen bonding), which are critical for stability and reactivity .
Properties
Molecular Formula |
C17H16ClNO3 |
|---|---|
Molecular Weight |
317.8 g/mol |
IUPAC Name |
2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C17H16ClNO3/c1-11-3-5-15(12(2)7-11)19-17(21)10-22-16-6-4-13(9-20)8-14(16)18/h3-9H,10H2,1-2H3,(H,19,21) |
InChI Key |
PIMXXJDTXGRCMN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=O)Cl)C |
Origin of Product |
United States |
Biological Activity
2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide is a synthetic compound with potential pharmacological applications. This compound belongs to the class of acetamides and exhibits unique structural features that may contribute to its biological activity. Understanding its biological properties is crucial for its potential development in therapeutic contexts.
Chemical Structure and Properties
- IUPAC Name : 2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide
- Molecular Formula : C17H16ClNO3
- Molecular Weight : 317.8 g/mol
- CAS Number : 862654-28-2
The compound features a chloro group, a formyl group, and a dimethyl-substituted phenyl group, which may influence its interaction with biological targets.
The biological activity of this compound likely involves interactions with specific enzymes or receptors. The presence of the chloro and formyl groups may enhance binding affinity to active sites, potentially modulating enzyme activity or receptor signaling pathways. For instance, compounds with similar structural motifs have been reported to exhibit cytotoxic effects by interfering with cellular processes.
Antitumor Activity
Recent studies have highlighted the potential antitumor properties of related compounds. For example, compounds with similar structural characteristics demonstrated significant cytotoxicity against various cancer cell lines.
The exact IC50 values for 2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide are yet to be determined but are anticipated to be in a comparable range based on structural activity relationships (SAR).
Enzyme Inhibition
Research indicates that compounds with similar functional groups can act as enzyme inhibitors. The chloro and formyl groups may facilitate interactions with active sites of enzymes involved in metabolic pathways, leading to altered enzymatic activity.
Case Studies
- Cytotoxicity Assessment : A study evaluated the cytotoxic effects of various substituted acetamides on cancer cell lines using MTT assays. Compounds exhibiting electron-donating groups showed enhanced activity, suggesting that structural modifications can significantly influence biological outcomes.
- Structure-Activity Relationship (SAR) : Analysis of SAR for related compounds indicated that substitutions at specific positions on the phenyl ring enhance cytotoxicity. The presence of methyl groups at the para position appears to be particularly beneficial for increasing biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The following table compares 2-(2-chloro-4-formylphenoxy)-N-(2,4-dimethylphenyl)acetamide with key structural analogs, highlighting substituent variations and their implications:
*Inferred from structural analysis of analogs.
Key Differences and Trends
Substituent Electronic Effects: The chloro group (2-position, phenoxy) in the target compound provides electron-withdrawing effects, enhancing electrophilicity at the formyl group (4-position). This contrasts with bromo or ethoxy substituents in analogs, which alter reactivity and steric profiles . Methyl groups on the phenyl ring (2,4-dimethyl) increase lipophilicity and may reduce solubility in polar solvents compared to halogenated analogs like 2-chlorophenyl derivatives .
Hydrogen Bonding and Crystal Packing: Structural studies of 2-chloro-N-(2,4-dimethylphenyl)acetamide demonstrate that methyl substituents influence N–H⋯O hydrogen bonding patterns, forming linear chains in the solid state.
The formyl group may serve as a reactive site for further functionalization .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
